ethyl 3-oxo-3-phenyl-2-[(E)-2-phenylhydrazono]propanoate

• IUPAC Name: ethyl (E)-3-hydroxy-3-phenyl-2-phenyldiazenylprop-2-enoate
• InChI: InChI=1S/C17H16N2O3/c1-2-22-17(21)15(16(20)13-9-5-3-6-10-13)19-18-14-11-7-4-8-12-14/h3-12,20H,2H2,1H3/b16-15+,19-18?
• InChI Key: BCLGPYBIWLXWAG-REAJMKINSA-N
• Canonical SMILES: CCOC(=O)C(=C(C1=CC=CC=C1)O)N=NC2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)/C(=C(/C1=CC=CC=C1)\O)/N=NC2=CC=CC=C2
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• CAS No.: 73981-91-6

Description

Ethyl 3-oxo-3-phenyl-2-[(E)-2-phenylhydrazono]propanoate is a useful research compound. Its molecular formula is C17H16N2O3 and its molecular weight is 296.326. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Oxidation

The electrochemical oxidation of ethyl 3-oxo-3-phenyl-2-phenylhydrazonopropionate has been explored, showing that this compound undergoes a 2 e−, 2 H+ oxidation process. The major products of electrooxidation are phenol and ethyl 3-phenyl-2,3-dioxopropionate, indicating potential applications in synthetic organic chemistry and electrochemical studies (Goyal, Rajeshwari, & Mathur, 1987).

Structural Analysis and Polymorphism

A comprehensive structural analysis and polymorphic study have been conducted on ethyl 3-oxo-3-phenyl-2-phenylhydrazonopropionate derivatives. This includes investigations using spectroscopic and diffractometric techniques to characterize polymorphic forms, which are crucial for understanding the material's properties and applications in pharmaceuticals and material science (Vogt, Williams, Johnson, & Copley, 2013).

Synthesis and Characterization

The synthesis and characterization of Schiff base derivatives from ethyl 3-oxo-3-phenyl-2-[(E)-2-phenylhydrazono]propanoate have been explored, revealing insights into molecular structures, intermolecular interactions, and energy frameworks. These studies contribute to the field of organic synthesis and materials chemistry, offering potential applications in the development of new materials and chemical sensors (Chandini K. M., Khadri, A. N., Sridhar, & Khanum, 2022).

Chemical Sensing Applications

Research into colorimetric chemosensors based on this compound derivatives has shown promising applications in the detection of metal ions. This includes the development of new chemosensors with high sensitivity and selectivity towards Cu2+, Zn2+, and Co2+, which are significant for environmental monitoring and chemical analysis (Aysha, Mohamed, El-Sedik, & Youssef, 2021).